Cas no 1261918-02-8 (2-fluoro-4-(4-methoxyphenyl)phenol)

• Product Name: 2-fluoro-4-(4-methoxyphenyl)phenol
• CAS No: 1261918-02-8
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18313619
• CID: 1219320
• PubChem ID: 53219305
• Update Time: 2025-06-23

2-fluoro-4-(4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methoxyphenyl)phenol
• 3-Fluoro-4'-methoxy[1,1'-biphenyl]-4-ol
• MFCD18313619
• 2-Fluoro-4-(4-methoxyphenyl)phenol, 95%
• SCHEMBL19956077
• 1261918-02-8
• DTXSID90684156
• AKOS017557275

• MDL： MFCD18313619
• Inchi： 1S/C13H11FO2/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： KBXAGFLCGDOBDN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-4-(4-methoxyphenyl)phenol

Professional Introduction to Compound with CAS No. 1261918-02-8 and Product Name: 2-fluoro-4-(4-methoxyphenyl)phenol

The compound with the CAS number 1261918-02-8 and the product name 2-fluoro-4-(4-methoxyphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of 2-fluoro-4-(4-methoxyphenyl)phenol consists of a fluoro-substituted benzene ring connected to a methoxyphenyl group, which endows it with distinct pharmacological characteristics that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds with enhanced efficacy and reduced side effects. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The presence of a fluoro group in 2-fluoro-4-(4-methoxyphenyl)phenol contributes to its stability and resistance to metabolic degradation, which are critical factors in drug design. Additionally, the methoxyphenyl moiety introduces hydrophobicity and electronic effects that can influence the compound's interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of 2-fluoro-4-(4-methoxyphenyl)phenol as a versatile scaffold for developing new therapeutic agents. Studies have demonstrated its potential in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to modulate enzyme activity and receptor binding has been extensively investigated, with promising results in preclinical studies. For instance, its interaction with certain kinases and transcription factors has shown promise in the treatment of chronic diseases.

The synthesis of 2-fluoro-4-(4-methoxyphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore the expertise required in its production.

One of the most compelling aspects of 2-fluoro-4-(4-methoxyphenyl)phenol is its potential in drug discovery due to its structural flexibility. Researchers have leveraged this flexibility to develop derivatives with improved pharmacological profiles. For example, modifications at the fluoro-substituted ring have led to compounds with enhanced binding affinity to specific biological targets. Such derivatives are being evaluated in clinical trials for their therapeutic efficacy.

The role of computational chemistry in understanding the behavior of 2-fluoro-4-(4-methoxyphenyl)phenol cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological systems, helping researchers predict and optimize its pharmacological properties. These computational studies have complemented experimental efforts, leading to a more comprehensive understanding of the compound's mechanism of action.

As the field of pharmaceutical chemistry continues to evolve, 2-fluoro-4-(4-methoxyphenyl)phenol remains at the forefront of innovation. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. Ongoing research efforts aim to further elucidate its potential applications and refine synthetic strategies for its production on an industrial scale.

The future prospects for 2-fluoro-4-(4-methoxyphenyl)phenol are bright, with continued investment in research and development expected to yield groundbreaking discoveries. Its significance in addressing unmet medical needs underscores its importance as a compound worthy of further exploration. As new methodologies emerge in drug design and synthesis, 2-fluoro-4-(4-methoxyphenyl)phenol is poised to play a pivotal role in shaping the future of pharmaceutical innovation.